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For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4-Dinitrobenzaldehyde is a highly reactive aromatic aldehyde of significant interest in

synthetic organic chemistry and analytical applications. Its structure, characterized by an

aldehyde functional group and two nitro substituents on the benzene ring, imparts unique

chemical properties that make it a valuable precursor in the synthesis of a diverse range of

organic molecules, including dyes, agrochemicals, and pharmaceutical intermediates. This

technical guide provides an in-depth overview of the physical, chemical, and spectral properties

of 2,4-Dinitrobenzaldehyde. Detailed experimental protocols for its synthesis and

characteristic reactions are presented, alongside a discussion of its primary applications.

Chemical and Physical Properties
2,4-Dinitrobenzaldehyde typically appears as yellow to light brown crystals.[1] A

comprehensive summary of its key physical and chemical properties is provided below.
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Property Value Reference(s)

IUPAC Name 2,4-dinitrobenzaldehyde [2]

CAS Number 528-75-6 [3]

Molecular Formula C₇H₄N₂O₅ [2]

Molecular Weight 196.12 g/mol [2]

Appearance Yellow to light brown crystals [1][3]
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Physical Properties
Property Value Reference(s)

Melting Point 66-72 °C [1][4]

Boiling Point 190 °C at 10 mmHg [1][4]

Solubility

Soluble in ethanol, ether,

benzene, and glacial acetic

acid; slightly soluble in water.

[1][3]

Density 1.571 g/cm³ [5]

Flash Point 190°C/10mm [5]

LogP 2.36190 [5]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2,4-
Dinitrobenzaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy confirms the structural integrity of the molecule.[6][7]

¹H NMR: Spectra are available and can be used to confirm the structure.[2]

¹³C NMR: Spectra are available for structural elucidation.[2]

Infrared (IR) Spectroscopy
The IR spectrum of 2,4-Dinitrobenzaldehyde shows characteristic absorption bands for the

aldehyde and nitro functional groups.[8][9][10]

Mass Spectrometry (MS)
Mass spectral data provides information on the molecular weight and fragmentation pattern of

the compound.[2]

Experimental Protocols
Synthesis of 2,4-Dinitrobenzaldehyde
A common method for the preparation of 2,4-Dinitrobenzaldehyde involves the condensation

of 2,4-dinitrotoluene with p-nitrosodimethylaniline, followed by hydrolysis of the resulting Schiff

base.[3][11]

Materials:

2,4-Dinitrotoluene

p-Nitrosodimethylaniline hydrochloride

Anhydrous sodium carbonate

95% Ethanol

Concentrated Hydrochloric Acid

Naphtha (b.p. 90–110°)
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Procedure:

A mixture of p-nitrosodimethylaniline hydrochloride, anhydrous sodium carbonate, and 95%

alcohol is heated and then filtered.[11]

The filtrate is then reacted with 2,4-dinitrotoluene with stirring and heating.[11]

The intermediate product, dinitrobenzylidene-p-aminodimethylaniline, is hydrolyzed using

steam agitation with hydrochloric acid.[3]

The crude 2,4-Dinitrobenzaldehyde is purified by recrystallization from naphtha.[11]

A logical workflow for this synthesis is depicted below.
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Step 1: Preparation of p-Nitrosodimethylaniline

Step 2: Condensation Reaction

Step 3: Hydrolysis and Purification

Dimethylaniline

p-Nitrosodimethylaniline Hydrochloride

Nitrosation

Sodium Nitrite in HCl

p-Nitrosodimethylaniline

Free Base Preparation

Dinitrobenzylidene-p-aminodimethylaniline
(Schiff Base)

Condensation with Na2CO3 in Ethanol

2,4-Dinitrotoluene

Schiff Base

Crude 2,4-Dinitrobenzaldehyde

Hydrolysis

Hydrolysis with HCl (steam agitation)

Pure 2,4-Dinitrobenzaldehyde

Purification

Recrystallization from Naphtha

2,4-Dinitrobenzaldehyde

C₇H₄N₂O₅

Tetrahedral Intermediate

Nucleophilic Attack

2,4-Dinitrophenylhydrazine

(Brady's Reagent)

2,4-Dinitrophenylhydrazone

(Colored Precipitate)

Dehydration (Elimination)

{Water | H₂O}
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Dinitrobenzaldehyde | 528-75-6 [m.chemicalbook.com]

2. 2,4-Dinitrobenzaldehyde | C7H4N2O5 | CID 68250 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2,4-Dinitrobenzaldehyde [drugfuture.com]

4. 2,4-二硝基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

5. 2,4-Dinitrobenzaldehyde | CAS#:528-75-6 | Chemsrc [chemsrc.com]

6. 2,4-Dinitrobenzaldehyde | 528-75-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. 2,4-Dinitrobenzaldehyde(528-75-6) 1H NMR spectrum [chemicalbook.com]

8. 2,4-Dinitrobenzaldehyde [webbook.nist.gov]

9. 2,4-Dinitrobenzaldehyde(528-75-6) IR Spectrum [m.chemicalbook.com]

10. 2,4-Dinitrobenzaldehyde [webbook.nist.gov]

11. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,4-
Dinitrobenzaldehyde: Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b114715#what-are-the-physical-
and-chemical-properties-of-2-4-dinitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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